Cas no 72806-61-2 (1-(5-Chloro-2-methylphenyl)-2-thiourea)

• Product Name: 1-(5-Chloro-2-methylphenyl)-2-thiourea
• CAS No: 72806-61-2
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• MDL: MFCD00060444
• CID: 562242
• PubChem ID: 2757703
• Update Time: 2025-05-21

1-(5-Chloro-2-methylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(5-chloro-2-methylphenyl)-
• (5-chloro-2-methylphenyl)thiourea
• (5-Chloro-2-methyl-phenyl)-thiourea
• 1-(5-Chloro-2-methylphenyl)-2-thiourea
• 5-chloro-2-methylphenylthiourea
• EN300-1262800
• 72806-61-2
• MFCD00060444
• 1-(5-chloro-2-methylphenyl)thiourea
• AKOS000369705
• 1-(5-chloranyl-2-methyl-phenyl)thiourea
• A837630
• DTXSID20374013
• XCA80661
• N-(2-methyl-5-chlorophenyl)-thiourea
• VCAAMKSMNMYWFY-UHFFFAOYSA-N
• SCHEMBL2243625
• VS-13379
• n-(5-chloro-2-methylphenyl)thiourea
• FT-0682072
• CS-0116701
• (5-Chloro-2-methyl-phenyl)thiourea
• DB-018641
• BBL036238
• STK109292

• MDL： MFCD00060444
• Inchi： 1S/C8H9ClN2S/c1-5-2-3-6(9)4-7(5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： VCAAMKSMNMYWFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(N)=S

Computed Properties

• Exact Mass: 200.01700
• Monoisotopic Mass: 200.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 1.376
• Melting Point: 160 °C
• Boiling Point: 305.9°C at 760 mmHg
• Flash Point: 138.8°C
• Refractive Index: 1.7
• PSA: 70.14000
• LogP: 3.07720

1-(5-Chloro-2-methylphenyl)-2-thiourea Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(5-Chloro-2-methylphenyl)-2-thiourea

Professional Introduction to 1-(5-Chloro-2-methylphenyl)-2-thiourea (CAS No. 72806-61-2)

1-(5-Chloro-2-methylphenyl)-2-thiourea, identified by its CAS number 72806-61-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a thiourea moiety attached to a substituted aromatic ring, making it a versatile intermediate in the development of various medicinal agents. The presence of both chloro and methyl substituents on the aromatic ring enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery and synthesis.

The structural attributes of 1-(5-Chloro-2-methylphenyl)-2-thiourea have garnered considerable attention in recent years due to its potential applications in medicinal chemistry. The thiourea group is known for its ability to participate in nucleophilic substitution reactions, which is a key feature in the synthesis of biologically active molecules. Furthermore, the chloro and methyl groups introduce electronic and steric effects that can modulate the compound's pharmacokinetic properties, making it an attractive scaffold for designing novel therapeutic agents.

In recent studies, 1-(5-Chloro-2-methylphenyl)-2-thiourea has been explored as a precursor in the synthesis of various pharmacologically relevant compounds. For instance, its derivatives have shown promise in inhibiting specific enzymatic targets associated with inflammatory and infectious diseases. The compound's ability to undergo selective functionalization has allowed researchers to develop molecules with enhanced binding affinity and reduced toxicity profiles. These findings highlight the importance of 1-(5-Chloro-2-methylphenyl)-2-thiourea as a building block in modern drug development.

The pharmaceutical industry has been particularly interested in thiourea derivatives due to their broad spectrum of biological activities. 1-(5-Chloro-2-methylphenyl)-2-thiourea, with its unique structural features, has been investigated for its potential role in treating conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. Researchers have leveraged its reactivity to design molecules that can modulate critical signaling pathways involved in these pathologies. The compound's versatility has also made it a valuable tool in high-throughput screening campaigns aimed at identifying new lead compounds.

The synthesis of 1-(5-Chloro-2-methylphenyl)-2-thiourea involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the chlorination of an appropriate aromatic precursor, followed by reaction with thiourea to form the desired product. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields. These improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

In addition to its pharmaceutical applications, 1-(5-Chloro-2-methylphenyl)-2-thiourea has found utility in other areas of chemical research. Its reactivity with transition metal complexes has been studied for potential applications in catalysis and material science. The compound's ability to act as a ligand or intermediate in metal-catalyzed reactions underscores its importance beyond traditional medicinal chemistry applications. This broadens its appeal to researchers working on cutting-edge technologies such as organic electronics and nanomaterials.

The safety profile of 1-(5-Chloro-2-methylphenyl)-2-thiourea is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living systems. These studies have provided valuable insights into its metabolic pathways and potential side effects, which are essential for ensuring safe usage in drug development and industrial applications. Compliance with regulatory guidelines ensures that the compound is handled responsibly, minimizing risks to human health and the environment.

The future prospects of 1-(5-Chloro-2-methylphenyl)-2-thiourea are promising, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are driving innovation, leading to more efficient production processes and novel derivatives with enhanced properties. As our understanding of molecular interactions deepens, the role of this compound is expected to expand further, solidifying its place as a cornerstone in modern chemical research.